Cas no 2229378-11-2 (tert-butyl N-1-(2-hydroxy-5-methylphenyl)-2-oxoethyl-N-methylcarbamate)

Tert-butyl N-1-(2-hydroxy-5-methylphenyl)-2-oxoethyl-N-methylcarbamate is a specialized carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group, a methyl-substituted phenolic hydroxyl, and a ketone functionality. This compound is particularly valuable in organic synthesis and medicinal chemistry due to its structural versatility. The Boc group provides stability under basic conditions and can be selectively deprotected under acidic conditions, making it useful for amine protection strategies. The phenolic hydroxyl and ketone moieties offer additional sites for further functionalization, enabling the synthesis of complex heterocycles or bioactive molecules. Its well-defined reactivity profile and compatibility with common synthetic methodologies make it a practical intermediate for constructing pharmacophores or advanced intermediates in drug discovery. The compound's crystalline nature also facilitates purification and characterization.
tert-butyl N-1-(2-hydroxy-5-methylphenyl)-2-oxoethyl-N-methylcarbamate structure
2229378-11-2 structure
Product Name:tert-butyl N-1-(2-hydroxy-5-methylphenyl)-2-oxoethyl-N-methylcarbamate
CAS No:2229378-11-2
MF:C15H21NO4
MW:279.33154463768
CID:6379839
PubChem ID:165707940
Update Time:2025-07-02

tert-butyl N-1-(2-hydroxy-5-methylphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-1-(2-hydroxy-5-methylphenyl)-2-oxoethyl-N-methylcarbamate
    • tert-butyl N-[1-(2-hydroxy-5-methylphenyl)-2-oxoethyl]-N-methylcarbamate
    • 2229378-11-2
    • EN300-1903370
    • Inchi: 1S/C15H21NO4/c1-10-6-7-13(18)11(8-10)12(9-17)16(5)14(19)20-15(2,3)4/h6-9,12,18H,1-5H3
    • InChI Key: USUCXPBXHRAQMN-UHFFFAOYSA-N
    • SMILES: O(C(N(C)C(C=O)C1C(=CC=C(C)C=1)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 279.14705815g/mol
  • Monoisotopic Mass: 279.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.8Ų

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Additional information on tert-butyl N-1-(2-hydroxy-5-methylphenyl)-2-oxoethyl-N-methylcarbamate

Comprehensive Analysis of tert-butyl N-1-(2-hydroxy-5-methylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229378-11-2)

The compound tert-butyl N-1-(2-hydroxy-5-methylphenyl)-2-oxoethyl-N-methylcarbamate, identified by its CAS No. 2229378-11-2, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group and the N-methylcarbamate moiety, make it a subject of interest for scientists exploring novel bioactive compounds. In this article, we delve into its properties, applications, and the latest trends surrounding its use in modern research.

One of the most frequently searched questions about this compound revolves around its synthesis and stability. Researchers often inquire about the optimal conditions for its preparation, given the sensitivity of the carbamate functional group. Recent studies highlight its role as an intermediate in the development of enzyme inhibitors, particularly those targeting proteases and kinases. This aligns with the growing demand for small-molecule therapeutics in drug discovery, a hot topic in 2023.

The hydroxy-5-methylphenyl moiety in its structure has drawn attention due to its potential antioxidant properties. With increasing consumer interest in natural antioxidants and their applications in cosmetics and nutraceuticals, this compound is being explored for its ability to scavenge free radicals. Additionally, its N-methylcarbamate group is a key feature in agrochemicals, sparking discussions about its utility in sustainable pest control solutions.

From a technical standpoint, the tert-butyl group enhances the compound's lipophilicity, which is critical for drug delivery systems. This property is particularly relevant in the context of blood-brain barrier penetration, a major challenge in CNS drug development. Recent forums and research papers have emphasized the need for compounds like tert-butyl N-1-(2-hydroxy-5-methylphenyl)-2-oxoethyl-N-methylcarbamate to address this issue.

Another trending topic is the compound's potential role in green chemistry. With the pharmaceutical industry under pressure to reduce waste and improve synthetic efficiency, researchers are investigating eco-friendly routes to synthesize such intermediates. The CAS No. 2229378-11-2 has been mentioned in several studies focusing on catalytic methods and solvent-free reactions.

In summary, tert-butyl N-1-(2-hydroxy-5-methylphenyl)-2-oxoethyl-N-methylcarbamate is a versatile compound with applications spanning drug discovery, agrochemicals, and material science. Its unique structure and functional groups make it a valuable candidate for further research, especially in areas like targeted therapy and sustainable chemistry. As interest in small-molecule modulators grows, this compound is poised to play a pivotal role in advancing scientific innovation.

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